Cas no 2229646-01-7 (4-methoxy-4-(3-phenylprop-2-en-1-yl)piperidine)

• Product Name: 4-methoxy-4-(3-phenylprop-2-en-1-yl)piperidine
• CAS No: 2229646-01-7
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 5937759
• PubChem ID: 165650636
• Update Time: 2025-10-31

4-methoxy-4-(3-phenylprop-2-en-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-4-(3-phenylprop-2-en-1-yl)piperidine
• EN300-1860561
• 2229646-01-7

• Inchi： 1S/C15H21NO/c1-17-15(10-12-16-13-11-15)9-5-8-14-6-3-2-4-7-14/h2-8,16H,9-13H2,1H3/b8-5+
• InChI Key： RKWSOZSPJGBPDG-VMPITWQZSA-N
• SMILES： O(C)C1(C/C=C/C2C=CC=CC=2)CCNCC1

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-methoxy-4-(3-phenylprop-2-en-1-yl)piperidine

Exploring 4-methoxy-4-(3-phenylprop-2-en-1-yl)piperidine (CAS No. 2229646-01-7): A Comprehensive Overview

In the realm of organic chemistry, 4-methoxy-4-(3-phenylprop-2-en-1-yl)piperidine (CAS No. 2229646-01-7) stands out as a compound of significant interest due to its unique structural features and potential applications. This piperidine derivative, characterized by a methoxy group and a 3-phenylprop-2-en-1-yl side chain, has garnered attention from researchers and industry professionals alike. Its molecular formula and intricate architecture make it a subject of study in various fields, including medicinal chemistry, material science, and synthetic organic chemistry.

The compound's piperidine core is a common motif in pharmaceuticals and bioactive molecules, often associated with neurological and metabolic activities. The addition of a methoxy group at the 4-position introduces electron-donating properties, which can influence the compound's reactivity and interaction with biological targets. Meanwhile, the 3-phenylprop-2-en-1-yl moiety adds a degree of hydrophobicity and potential for π-π stacking interactions, which are crucial in drug design and material applications.

Recent trends in scientific literature highlight a growing interest in piperidine derivatives, particularly those with methoxy substitutions, due to their versatility in synthesis and functionalization. Researchers are exploring how modifications to the phenylprop-2-en-1-yl side chain can alter the compound's physical and chemical properties, opening doors to novel applications. For instance, such derivatives are being investigated for their potential in developing new catalysts, ligands, and even fluorescent probes for imaging technologies.

From an industrial perspective, 4-methoxy-4-(3-phenylprop-2-en-1-yl)piperidine is valued for its role as an intermediate in the synthesis of more complex molecules. Its CAS No. 2229646-01-7 serves as a unique identifier, ensuring precise communication among chemists and suppliers. The compound's stability under various conditions makes it a reliable building block in multi-step synthetic routes, particularly in the production of fine chemicals and specialty materials.

Environmental and safety considerations are also paramount when discussing 4-methoxy-4-(3-phenylprop-2-en-1-yl)piperidine. While it is not classified as hazardous under current regulations, proper handling and storage are essential to maintain its integrity and prevent degradation. Researchers emphasize the importance of using green chemistry principles when working with such compounds, minimizing waste and optimizing reaction conditions to reduce environmental impact.

In conclusion, 4-methoxy-4-(3-phenylprop-2-en-1-yl)piperidine (CAS No. 2229646-01-7) represents a fascinating area of study with broad implications across multiple disciplines. Its structural complexity and functional diversity make it a valuable asset in both academic and industrial settings. As research continues to uncover new applications and synthetic pathways, this compound is poised to remain a key player in the advancement of chemical sciences.